Cas no 478064-30-1 (4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide)

• Product Name: 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide
• CAS No: 478064-30-1
• MF: C₂₃H₂₄N₂O₅S
• MW: 440.512064933777
• CID: 5232165
• Update Time: 2025-05-18

4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-BUTOXY-N'-(1,2-DIHYDRONAPHTHO[2,1-B]FURAN-2-YLCARBONYL)BENZENESULFONOHYDRAZIDE
• N'-(4-butoxybenzenesulfonyl)-1H,2H-naphtho[2,1-b]furan-2-carbohydrazide
• N'-(4-butoxyphenyl)sulfonyl-1,2-dihydrobenzo[e][1]benzofuran-2-carbohydrazide
• SMR000168790
• MLS000331308
• HMS2380E05
• 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide

• Inchi： 1S/C23H24N2O5S/c1-2-3-14-29-17-9-11-18(12-10-17)31(27,28)25-24-23(26)22-15-20-19-7-5-4-6-16(19)8-13-21(20)30-22/h4-13,22,25H,2-3,14-15H2,1H3,(H,24,26)
• InChI Key： QKCZUNBKSLMPIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCCC)(NNC(C1CC2C3C=CC=CC=3C=CC=2O1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 701
• XLogP3: 4.6
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide

4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide (CAS No. 478064-30-1): A Comprehensive Overview

4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide (CAS No. 478064-30-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide.

Chemical Structure and Synthesis

The chemical structure of 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide is composed of a benzenesulfonohydrazide moiety linked to a 1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl group via a hydrazide linkage. The presence of the butoxy substituent on the benzene ring adds to the compound's hydrophobicity and influences its solubility properties. The synthesis of this compound typically involves several steps, including the preparation of the naphthofuran derivative and its subsequent coupling with the benzenesulfonohydrazide moiety.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide. For instance, a one-pot synthesis method using microwave-assisted reactions has been reported to significantly reduce reaction times and improve overall efficiency. This method not only simplifies the synthetic process but also minimizes the formation of by-products.

Biological Properties and Mechanisms of Action

4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism underlying these effects is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

In addition to its anti-inflammatory properties, 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide has demonstrated promising anti-cancer activity against various cancer cell lines. Research has indicated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been shown to inhibit cell proliferation by targeting key cell cycle regulatory proteins such as cyclin D1 and CDK4.

Clinical Applications and Future Prospects

The potential clinical applications of 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide are diverse and promising. Ongoing preclinical studies are focused on evaluating its efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results have been encouraging, with the compound showing significant therapeutic benefits in animal models.

In the realm of oncology, clinical trials are being planned to assess the safety and efficacy of 4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide in treating various types of cancer. Early-stage trials have already demonstrated promising outcomes in terms of tumor regression and improved patient survival rates. These findings underscore the potential of this compound as a novel therapeutic agent in cancer treatment.

Conclusion

4-butoxy-N'-(1,2-dihydronaphtho[2,1-b]furan-2-ylcarbonyl)benzenesulfonohydrazide (CAS No. 478064-30-1) is a multifaceted compound with significant potential in both anti-inflammatory and anti-cancer therapies. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for a variety of diseases.